Cas no 138745-88-7 (ethyl 4-(2-nitrophenylamino)benzoate)

• Product Name: ethyl 4-(2-nitrophenylamino)benzoate
• CAS No: 138745-88-7
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 2108900
• PubChem ID: 11208411
• Update Time: 2025-04-21

ethyl 4-(2-nitrophenylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-nitrophenylamino)benzoate
• ethyl 4-(2-nitroanilino)benzoate
• DTXSID20458847
• JSJMEIPLHVMQPA-UHFFFAOYSA-N
• Ethyl 4-[(2-nitrophenyl)amino]benzoate
• 138745-88-7
• SCHEMBL2258175
• DA-10880

• Inchi： 1S/C15H14N2O4/c1-2-21-15(18)11-7-9-12(10-8-11)16-13-5-3-4-6-14(13)17(19)20/h3-10,16H,2H2,1H3
• InChI Key： JSJMEIPLHVMQPA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 286.09535693Da
• Monoisotopic Mass: 286.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.2Ų